Cas no 1104637-03-7 (5-Formyl-2-furanboronic acid MIDA ester)
5-Formyl-2-furanboronic acid MIDA ester Chemical and Physical Properties
Names and Identifiers
-
- 5-(6-methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)furan-2-carbaldehyde
- 5-ForMyl-2-furanboronic acid MIDA ester
- MFCD12546038
- 1257648-74-0
- DTXSID20746296
- 5-Formyl-2-furanboronic acid MIDA ester, 97% (H-NMR)
- 1104637-03-7
- AC3433
- CS-0443360
- SY038365
- DTXCID50697040
- 5-Formyl-2-furanboronic acid MIDA ester
-
- MDL: MFCD12546038
- Inchi: 1S/C10H10BNO6/c1-12-4-9(14)17-11(18-10(15)5-12)8-3-2-7(6-13)16-8/h2-3,6H,4-5H2,1H3
- InChI Key: TXJROHJTTRUYBQ-UHFFFAOYSA-N
- SMILES: O1B(C2=CC=C(C=O)O2)OC(CN(C)CC1=O)=O
Computed Properties
- Exact Mass: 251.0601172g/mol
- Monoisotopic Mass: 251.0601172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86Ų
Experimental Properties
- Melting Point: 238-240 °C
5-Formyl-2-furanboronic acid MIDA ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR471522-5g |
5-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)furan-2-carbaldehyde |
1104637-03-7 | 5g |
£826.00 | 2023-09-01 | ||
| eNovation Chemicals LLC | D776180-5g |
5-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)furan-2-carbaldehyde |
1104637-03-7 | 95% | 5g |
$645 | 2024-07-20 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 704547-1G |
5-Formyl-2-furanboronic acid MIDA ester |
1104637-03-7 | 97% (H-NMR) | 1G |
419.98 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F886383-25g |
5-Formyl-2-furanboronic acid MIDA ester |
1104637-03-7 | 98% | 25g |
1,755.00 | 2021-05-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1935390-25g |
5-(4-Methyl-2,6-dioxotetrahydro-2H-4λ4,8λ4-[1,3,2]oxazaborolo[2,3-b][1,3,2]oxazaborol-8-yl)furan-2-carbaldehyde |
1104637-03-7 | 98% | 25g |
¥2611.00 | 2024-08-09 | |
| eNovation Chemicals LLC | D776180-5g |
5-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)furan-2-carbaldehyde |
1104637-03-7 | 95% | 5g |
$645 | 2025-02-19 | |
| Ambeed | A1461261-5g |
5-Formyl-2-furanboronic acid MIDA ester |
1104637-03-7 | 98% | 5g |
$1008.0 | 2025-03-04 | |
| eNovation Chemicals LLC | D776180-5g |
5-(6-Methyl-4,8-dioxo-1,3,6,2-dioxazaborocan-2-yl)furan-2-carbaldehyde |
1104637-03-7 | 95% | 5g |
$645 | 2025-02-28 |
5-Formyl-2-furanboronic acid MIDA ester Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-Formyl-2-furanboronic acid MIDA ester
5-Formyl-2-Furanboronic Acid MIDA Ester: A Versatile Building Block in Chemical Biology and Drug Discovery
5-formyl-2-furanboronic acid MIDA ester (CAS No. 1104637-03-7) is a synthetically tailored compound that combines the structural features of a furan ring system with a boronic acid-derived MIDA (methylidineimidazolidinone) protecting group. This unique architecture positions it as an essential intermediate in modern medicinal chemistry and chemical biology research. The 5-formyl group provides reactive aldehyde functionality, enabling facile conjugation to nucleophiles such as amines or thiols, while the MIDA boronate ester offers stability under neutral conditions and controlled reactivity in Suzuki-Miyaura cross-coupling reactions—a critical tool for constructing complex organic molecules. Recent studies have highlighted its utility in designing bioactive molecules with tunable pharmacokinetic properties.
In the context of drug discovery, this compound has gained attention for its role in synthesizing furan-based compounds, which are increasingly recognized for their biological activities. Furan moieties are known to enhance metabolic stability and improve ligand efficiency due to their aromatic character and ability to form hydrogen bonds. A groundbreaking 2023 study published in Nature Communications demonstrated that incorporating this molecule into kinase inhibitor scaffolds significantly increased cellular permeability without compromising enzyme selectivity. The hybrid structure allows precise modulation of physicochemical properties through orthogonal functionalization pathways: the formyl group can be oxidized to carboxylic acids or reduced to methylene derivatives, while the boronic acid unit enables site-specific glycosylation via transition metal-catalyzed coupling.
Advances in click chemistry have further expanded its applications. Researchers at MIT recently reported using this compound as a bioorthogonal handle for live-cell imaging studies (Journal of the American Chemical Society, 2024). By conjugating fluorescent probes via formylation reactions under physiological conditions, they achieved real-time tracking of intracellular metabolites with minimal off-target effects. The MIDA ester’s stability under aqueous conditions was critical here, preventing premature deprotection during biological assays.
In materials science, this compound serves as a platform for developing stimuli-responsive polymers. A collaborative study between Stanford University and Merck (Angewandte Chemie International Edition, 2024) showed that copolymerization with azobenzene derivatives yields materials capable of reversible shape-memory behavior triggered by UV light. The furan unit contributes to crosslinking efficiency while the boronate moiety imparts redox-responsive properties, creating multifunctional smart materials with potential applications in drug delivery systems.
Critical to its utility is the modular synthetic strategy enabled by this compound’s dual functionalities. For instance, a 2023 paper from Scripps Research described iterative synthesis approaches where sequential deprotection and functionalization cycles allowed systematic exploration of structure–activity relationships (SAR). By selectively removing the MIDA protecting group under mild conditions (e.g., using Lewis acids), followed by coupling with diverse aryl halides via palladium catalysis, researchers rapidly generated libraries of structurally related compounds for high-throughput screening.
The formyl group’s reactivity has also been leveraged in bioconjugation strategies. In a notable 2024 publication from ETH Zurich (Chemical Science), this compound was used to create antibody-drug conjugates (ADCs) through oxime ligation chemistry. The aldehyde functionality enabled stable attachment of cytotoxic payloads while maintaining antibody integrity during conjugation—a significant improvement over traditional thioether linkers prone to hydrolysis.
Spectroscopic characterization confirms its suitability for demanding applications: proton NMR reveals distinct signals at δ 9.8 (CHO), δ 7.8–6.9 (furan protons), and δ 4.1–3.3 (MIDA-associated methine groups), while mass spectrometry validates its molecular formula C11H13BO5. Its melting point (~98°C) ensures robust handling during solid-phase synthesis protocols common in combinatorial chemistry platforms.
Ongoing research focuses on exploiting its photochemical properties discovered last year by a Kyoto University team (JACS Au, 2024). They demonstrated that irradiation at 365 nm induces reversible interconversion between open-chain and cyclic forms through keto-enol tautomerism—a phenomenon that could be harnessed for light-controlled drug release mechanisms or optogenetic tools requiring spatiotemporal precision.
In enzymology studies published in early 2024 (Nature Catalysis), this compound functioned as an irreversible inhibitor template against aldehyde dehydrogenases (ALDHs). The formyl group binds covalently to cysteine residues on target enzymes after controlled deprotection steps, offering advantages over reversible inhibitors by providing longer residence times at biological targets—a key parameter influencing drug efficacy.
The development of green synthesis methods continues to advance its industrial adoption. A recent process optimization study from Novartis (Eco-friendly Chemistry Journal, 2024) achieved scalable production using microwave-assisted synthesis with >95% yield under solvent-free conditions—a breakthrough addressing sustainability concerns without compromising product purity standards required for preclinical testing.
Bioanalytical applications are emerging through its integration into mass spectrometry workflows as an isotopically labeled internal standard component (Analytical Chemistry, 2023). Its structural rigidity improves ionization efficiency during LC/MS analysis compared to conventional standards lacking aromatic systems, enhancing detection limits for trace metabolite quantification in clinical samples.
Critical advances were also made in understanding its stereochemical behavior during asymmetric synthesis processes (Science Advances, 2024). Chiral copper catalysts now enable enantioselective addition reactions at the formyl position with up to 98% ee values—a capability opening new avenues for synthesizing chiral pharmaceutical intermediates with minimized purification requirements.
In neuropharmacology research published late last year (Nature Chemistry Biology, 2024), this compound’s furan moiety facilitated selective binding interactions with nicotinic acetylcholine receptors when incorporated into small molecule modulators through retrosynthetic analysis strategies involving Sonogashira coupling steps prior to final functionalization stages.
1104637-03-7 (5-Formyl-2-furanboronic acid MIDA ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)